Cas no 111760-37-3 (2-(furan-2-yl)piperazine)
2-(furan-2-yl)piperazine structure
2-(furan-2-yl)piperazine Properties
Names and Identifiers
-
- 2-FURANE-2-YL-PIPERAZINE
- 2-(2-FURYL)PIPERAZINE
- 2-FURAN-2-YL-PIPERAZINE
- Piperazine, 2-(2-furanyl)- (9CI)
- 2-(2-FURANYL)-PIPERAZINE
- 2-(furan-2-yl)piperazine
- F8889-5805
- SCHEMBL3010648
- 1213459-16-5
- DTXSID70587671
- AKOS005254797
- 2-furanylpiperazine
- (S)-2-FURAN-2-YL-PIPERAZINE
- AB36524
- MFCD06660430
- AB36523
- 2-(2-furanyl)piperazine
- AB26726
- 2-(2-Furyl)piperazine, AldrichCPR
- (RS)-2-(2-furyl)piperazine
- 111760-37-3
- FT-0678201
- LOKVZWIGUJYFLY-UHFFFAOYSA-N
- 1213478-05-7
- (R)-2-FURAN-2-YL-PIPERAZINE
- DB-127105
- 2-Furan-2-yl-piperazine
- 2-Furane-2-yl-piperazine
- 2-(2-Furyl)piperazine
- +Expand
-
- MFCD06660430
- LOKVZWIGUJYFLY-UHFFFAOYSA-N
- InChI=1S/C8H12N2O/c1-2-8(11-5-1)7-6-9-3-4-10-7/h1-2,5,7,9-10H,3-4,6H2
- C1=COC(=C1)C2CNCCN2
Computed Properties
- 152.09500
- 2
- 3
- 1
- 152.094963011g/mol
- 11
- 129
- 0
- 0
- 1
- 0
- 0
- 1
- -0.2
- nothing
- 0
- 37.2Ų
Experimental Properties
- 1.17110
- 37.20000
- 1.487
- 264.6°Cat760mmHg
- 85-88°C
- 113.8°C
- Brown powder
- Not determined
- 1.045
2-(furan-2-yl)piperazine Security Information
2-(furan-2-yl)piperazine Customs Data
- 2934999090
-
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(furan-2-yl)piperazine Price
2-(furan-2-yl)piperazine Related Literature
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Zhixia Sun,Yuzhuo Zhang,Na Li,Lin Xu,Tianqi Wang J. Mater. Chem. C, 2015,3, 6153-6157
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E. Theuwissen,E. J. Magdeleyns,L. A. J. L. M. Braam,K. J. Teunissen,M. H. Knapen,I. A. G. Binnekamp,M. J. H. van Summeren,C. Vermeer Food Funct., 2014,5, 229-234
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Xiaorui Tian,Li Chen,Hongxing Xu,Mengtao Sun RSC Adv., 2012,2, 8289-8292
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Anindita Das,Suhrit Ghosh Chem. Commun., 2014,50, 11657-11660
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Aaron M. Raynor,Hemlata Patil,Di Ma,Ante Bilic,Trevor J. Rook,Sheshanath V. Bhosale RSC Adv., 2016,6, 28103-28109
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Karoline E. Eckhart,Anne M. Arnold,Francesca A. Starvaggi Biomater. Sci., 2021,9, 2467-2479
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7. First principles investigation on Na-ion storage in two-dimensional boron-rich B2N, B3N, and B5N†Xingyi Zhou,Fang Liu,Beibei Xiao,Lianli Wang Phys. Chem. Chem. Phys., 2023,25, 1123-1132
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Seok-Hwi Park,Xiangdan Jin,Jong-Cheol Kang,Changyoung Jung,Seong-Soo Kim,Sung-Soo Kim,Kee-Young Lee,Won-Hun Ham Org. Biomol. Chem., 2015,13, 4539-4550
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Francis Taulelle,Charlotte Martineau,Karim Adil CrystEngComm, 2013,15, 3430-3435
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10. Front cover
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:111760-37-3)2-(furan-2-yl)piperazine
99%
1g
371.0